Cas no 1372804-80-2 (8-(4-Fluorophenyl)azocan-2-one)

• Product Name: 8-(4-Fluorophenyl)azocan-2-one
• CAS No: 1372804-80-2
• MF: C₁₃H₁₆FNO
• MW: 221.27064704895
• CID: 5820330
• PubChem ID: 57382637
• Update Time: 2025-05-24

8-(4-Fluorophenyl)azocan-2-one Chemical and Physical Properties

Names and Identifiers

• 8-(4-fluorophenyl)azocan-2-one
• 1372804-80-2
• EN300-1153174
• 8-(4-Fluorophenyl)azocan-2-one

• Inchi： 1S/C13H16FNO/c14-11-8-6-10(7-9-11)12-4-2-1-3-5-13(16)15-12/h6-9,12H,1-5H2,(H,15,16)
• InChI Key： WZQGXGKPYUXALF-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1CCCCCC(N1)=O

Computed Properties

• Exact Mass: 221.121592296g/mol
• Monoisotopic Mass: 221.121592296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 29.1Ų

Additional information on 8-(4-Fluorophenyl)azocan-2-one

Professional Introduction to Compound with CAS No. 1372804-80-2 and Product Name: 8-(4-Fluorophenyl)azocan-2-one

The compound with the CAS number 1372804-80-2 and the product name 8-(4-Fluorophenyl)azocan-2-one represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique molecular structure, has garnered considerable attention due to its potential applications in various biochemical pathways and therapeutic interventions. The presence of a fluorophenyl group and an azocan-2-one moiety in its framework imparts distinct chemical properties that make it a promising candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel compounds that leverage fluorine-containing aromatic rings to enhance bioavailability, metabolic stability, and binding affinity. The 4-fluorophenyl substituent in 8-(4-Fluorophenyl)azocan-2-one is particularly noteworthy, as fluorine atoms are known to influence the electronic and steric properties of molecules, thereby modulating their biological activity. This feature has been extensively studied in the context of drug design, where fluorinated compounds often exhibit improved pharmacokinetic profiles compared to their non-fluorinated counterparts.

Moreover, the azocan-2-one core of this compound suggests a potential role in inhibiting certain enzymatic pathways that are implicated in inflammatory responses and cancer progression. Azocanes and their derivatives have been explored for their ability to interact with biological targets such as kinases and proteases, which are critical for maintaining cellular homeostasis. The structural motif of 8-(4-Fluorophenyl)azocan-2-one may thus offer a scaffold for developing inhibitors that could be utilized in treating chronic diseases characterized by dysregulated signaling pathways.

Recent studies have highlighted the importance of fluorinated azocanes in medicinal chemistry. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that fluorinated azocane derivatives exhibit potent inhibitory effects on Janus kinases (JAKs), which are overexpressed in various inflammatory disorders. The study underscored the role of the fluorophenyl group in enhancing binding affinity to JAK enzymes, thereby suggesting that compounds like 8-(4-Fluorophenyl)azocan-2-one could serve as lead candidates for further optimization.

The versatility of this compound is further accentuated by its potential utility in agrochemical applications. Fluorinated aromatic compounds are widely used in crop protection chemicals due to their ability to resist degradation and exhibit high efficacy against pests and pathogens. The structural features of 8-(4-Fluorophenyl)azocan-2-one, particularly the presence of both an azocane ring and a fluorophenyl substituent, may confer properties that make it suitable for developing next-generation agrochemicals with improved environmental stability and bioactivity.

In conclusion, the compound with CAS no. 1372804-80-2 and the product name 8-(4-Fluorophenyl)azocan-2-one represents a multifaceted molecule with potential applications spanning pharmaceuticals and agrochemicals. Its unique structural composition, characterized by a fluorophenyl group and an azocan-2-one core, positions it as a valuable asset for ongoing research efforts aimed at developing innovative therapeutic agents and sustainable agricultural solutions. As scientific understanding continues to evolve, it is anticipated that this compound will play an increasingly pivotal role in advancing both human health and agricultural productivity.